N~2~-ethyl-N~1~-(2-fluorophenyl)-N~2~-(2-naphthylsulfonyl)glycinamide

• IUPAC Name: 2-[ethyl(naphthalen-2-ylsulfonyl)amino]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C20H19FN2O3S/c1-2-23(14-20(24)22-19-10-6-5-9-18(19)21)27(25,26)17-12-11-15-7-3-4-8-16(15)13-17/h3-13H,2,14H2,1H3,(H,22,24)
• InChI Key: LCAQLVNCJYYCAW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1=CC=CC=C1F)S(=O)(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C20H19FN2O3S
• Molecular Weight: 386.4 g/mol

Description

N~2~-ethyl-N~1~-(2-fluorophenyl)-N~2~-(2-naphthylsulfonyl)glycinamide, also known as Compound 21, is a novel selective mineralocorticoid receptor (MR) antagonist. It has been extensively studied for its potential therapeutic applications in cardiovascular and renal diseases.

Mechanism of Action

The MR is a nuclear receptor that regulates gene expression in response to mineralocorticoids such as aldosterone. The activation of MR by aldosterone leads to the expression of genes involved in sodium and water retention, leading to an increase in blood pressure and fluid overload. N~2~-ethyl-N~1~-(2-fluorophenyl)-N~2~-(2-naphthylsulfonyl)glycinamide 21 selectively blocks the MR, preventing the activation of MR by aldosterone, and thus reducing sodium and water retention. This leads to a decrease in blood pressure and fluid overload.
Biochemical and Physiological Effects:
Studies have shown that this compound 21 has several biochemical and physiological effects. It has been shown to reduce blood pressure and improve cardiac function in animal models of hypertension and heart failure. This compound 21 has also been shown to improve renal function and reduce proteinuria in animal models of renal disease. Additionally, this compound 21 has been shown to reduce inflammation and oxidative stress in animal models of cardiovascular and renal disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N~2~-ethyl-N~1~-(2-fluorophenyl)-N~2~-(2-naphthylsulfonyl)glycinamide 21 is its selectivity for MR, which reduces the risk of off-target effects. This compound 21 has also been shown to have a long half-life, which allows for once-daily dosing. However, one of the limitations of this compound 21 is its low solubility, which can make it difficult to administer in vivo. Additionally, the high cost of synthesis and purification of this compound 21 can limit its use in research.

Future Directions

There are several future directions for research on N~2~-ethyl-N~1~-(2-fluorophenyl)-N~2~-(2-naphthylsulfonyl)glycinamide 21. One area of interest is its potential therapeutic applications in other diseases, such as diabetes and metabolic syndrome. Another area of interest is the development of more efficient synthesis and purification methods to reduce the cost of this compound 21. Additionally, the development of novel delivery methods to improve the solubility and bioavailability of this compound 21 could increase its potential therapeutic applications. Finally, further studies are needed to elucidate the long-term safety and efficacy of this compound 21 in humans.

Scientific Research Applications

N~2~-ethyl-N~1~-(2-fluorophenyl)-N~2~-(2-naphthylsulfonyl)glycinamide 21 has been extensively studied for its potential therapeutic applications in cardiovascular and renal diseases. Studies have shown that this compound 21 selectively blocks the MR, which plays a critical role in regulating blood pressure and fluid balance. The selective blockade of MR by this compound 21 has been shown to improve cardiovascular and renal function in animal models of hypertension, heart failure, and renal disease.